Thallium chlorate

• CAS RN: 13453-30-0
• Molecular Formula: ClO3Tl
• Molecular Weight: 287.83 g/mol
• IUPAC Name: thallium(1+);chlorate
• InChI: InChI=1S/ClHO3.Tl/c2-1(3)4;/h(H,2,3,4);/q;+1/p-1
• InChI Key: AQRGFODVOAQQPI-UHFFFAOYSA-M
• SMILES: [O-]Cl(=O)=O.[Tl+]
• physical_description: Thallium chlorate appears as a white crystalline solid. Denser than water. Contact may cause irritation to skin, eyes, and mucous membranes. May be toxic by ingestion. Used to make other chemicals.

Description

Thallium chlorate is a chemical compound that is widely used in scientific research. It is a white crystalline solid that is highly toxic and can cause severe health problems if not handled properly. In

Scientific Research Applications

Detection and Quantification of Thallium

Thallium ions, due to their toxicity and wide usage in industrial applications, necessitate selective and sensitive detection methods. A novel dual signaling probe based on oxidative hydrolysis of rhodamine–hydroxamate was developed for this purpose. It showcased a distinct response for thallium ions compared to other metals and oxidants, with the ability for rapid screening of elevated urinary thallium levels through smartphone images (Yoo et al., 2021).

Extraction and Preconcentration of Thallium

The behavior of thallium during solvent extraction, utilizing tribenzylamine as the extractant, was examined, highlighting the efficient extraction and recovery of thallium as a chlorocomplex (Rajesh & Subramanian, 2006). Similarly, a method involving Chromosorb 105 resin was described for the selective preconcentration of inorganic thallium species prior to analysis by electrothermal atomic absorption spectrometry (Karatepe, Soylak & Elçi, 2011).

Environmental Impact and Remediation

The toxic nature of thallium makes it a significant environmental concern, especially since its chemical behavior allows it to be readily transported through aqueous routes into the environment, potentially accumulating in food crops (Peter & Viraraghavan, 2005). Techniques such as the use of amorphous hydrous manganese dioxide for selective thallium ion capture from aqueous solutions were explored to mitigate this risk (Wan et al., 2014).

Industrial and Medical Applications

Thallium's unique properties lend it to various industrial applications, such as in electronics, glass and crystal production, and medical diagnostics. However, due to its high toxicity, proper safety measures and protocols are essential. The development of a ratiometric phosphorescent probe based on Mn-doped ZnSe quantum dots and carbon dots demonstrated the potential for sensitive detection of thallium in biological serum and environmental samples, highlighting its relevance in health and environmental monitoring (Lu et al., 2018).